Cas no 1192887-66-3 ((2S)-2,3-Dimethyl-2-piperazin-1-ylbutanoic aciddihydrochloride)

• Product Name: (2S)-2,3-Dimethyl-2-piperazin-1-ylbutanoic aciddihydrochloride
• CAS No: 1192887-66-3
• MF: C₁₀H₂₂Cl₂N₂O₂
• MW: 273.199881076813
• CID: 1078352
• PubChem ID: 45375713
• Update Time: 2025-11-01

(2S)-2,3-Dimethyl-2-piperazin-1-ylbutanoic aciddihydrochloride Chemical and Physical Properties

Names and Identifiers

• (2S)-2,3-Dimethyl-2-piperazin-1-ylbutanoic acid dihydrochloride
• 1192887-66-3
• (2R)-2,3-dimethyl-2-piperazin-1-ylbutanoic acid dihydrochloride
• AKOS015845630
• (S)-2,3-Dimethyl-2-(piperazin-1-yl)butanoicaciddihydrochloride
• (S)-2,3-Dimethyl-2-(piperazin-1-yl)butanoic acid dihydrochloride
• (2S)-2,3-dimethyl-2-piperazin-1-ylbutanoic acid;dihydrochloride
• (2S)-2,3-Dimethyl-2-piperazin-1-ylbutanoic aciddihydrochloride
• (2S)-2,3-dimethyl-2-(piperazin-1-yl)butanoic acid dihydrochloride

• MDL： MFCD09837351
• Inchi： 1S/C10H20N2O2.2ClH/c1-8(2)10(3,9(13)14)12-6-4-11-5-7-12;;/h8,11H,4-7H2,1-3H3,(H,13,14);2*1H/t10-;;/m0../s1
• InChI Key： YLSZJDUVQXGCSY-XRIOVQLTSA-N
• SMILES： Cl.Cl.OC([C@](C)(C(C)C)N1CCNCC1)=O

Computed Properties

• Exact Mass: 272.1058333g/mol
• Monoisotopic Mass: 272.1058333g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6Ų

(2S)-2,3-Dimethyl-2-piperazin-1-ylbutanoic aciddihydrochloride Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S)-2,3-Dimethyl-2-piperazin-1-ylbutanoic aciddihydrochloride

Compound CAS No. 1192887-66-3: (2S)-2,3-Dimethyl-2-piperazin-1-ylbutanoic acid dihydrochloride

The compound with CAS No. 1192887-66-3, known as (2S)-2,3-Dimethyl-2-piperazin-1-ylbutanoic acid dihydrochloride, is a significant molecule in the field of organic chemistry and pharmacology. This compound is characterized by its piperazine ring, a six-membered ring containing two nitrogen atoms, which is a common structural motif in various bioactive molecules. The butanoic acid moiety further enhances its potential for interaction with biological systems, making it a promising candidate for drug development.

Recent studies have highlighted the importance of (2S)-configuration in determining the stereochemical properties of this compound. The S configuration at the second carbon atom plays a crucial role in its pharmacokinetic profile and bioavailability. Researchers have demonstrated that this stereochemistry significantly influences the compound's ability to penetrate cellular membranes and bind to target proteins, making it a valuable tool in the design of enantioselective drugs.

The dihydrochloride salt form of this compound is particularly advantageous for pharmaceutical applications due to its enhanced solubility and stability. This form ensures consistent dosing and reduces the risk of degradation during storage. The methyl groups attached to the butanoic acid backbone further contribute to the molecule's lipophilicity, which is essential for its absorption and distribution within the body.

From a synthetic perspective, the preparation of (2S)-2,3-Dimethyl-2-piperazin-1-ylbutanoic acid dihydrochloride involves a multi-step process that includes ring-opening reactions and stereocontrolled synthesis. Recent advancements in asymmetric catalysis have enabled more efficient and scalable methods for producing this compound with high enantiomeric purity. These developments have significantly reduced production costs and improved the overall yield, making it more accessible for research and commercial purposes.

In terms of pharmacological activity, this compound has shown potential as an inhibitor of specific enzymes involved in metabolic pathways. Preclinical studies have demonstrated its ability to modulate enzyme activity without causing significant toxicity to healthy cells. This property makes it a strong candidate for therapeutic interventions in conditions such as metabolic disorders and inflammatory diseases.

Moreover, the piperazine ring in this compound serves as a versatile scaffold for further functionalization. Researchers have explored substituent effects on the piperazine nitrogen atoms, leading to derivatives with enhanced potency and selectivity. These modifications have opened new avenues for tailoring the compound's pharmacokinetic and pharmacodynamic properties according to specific therapeutic needs.

Looking ahead, ongoing studies are focusing on optimizing the delivery systems for this compound to maximize its therapeutic efficacy. Novel drug delivery technologies, such as lipid nanoparticles and polymeric micelles, are being investigated to improve its bioavailability and reduce systemic side effects. Additionally, computational modeling techniques are being employed to predict its interactions with target proteins at an atomic level, providing deeper insights into its mechanism of action.

In conclusion, (2S)-2,3-Dimethyl-2-piperazin-1-ylbutanoic acid dihydrochloride represents a cutting-edge molecule with immense potential in drug discovery and development. Its unique structure, combined with recent advancements in synthetic methods and pharmacological research, positions it as a key player in addressing unmet medical needs. As research continues to unfold, this compound is expected to pave the way for innovative therapeutic solutions across various disease areas.